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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B606252

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of the
Cholesteryl Ester Transfer Protein (CETP) inhibitor, BMS-795311, when dissolved in dimethyl
sulfoxide (DMSOQ). The included protocols offer standardized methods for preparing and
evaluating BMS-795311 solutions to ensure consistency and accuracy in research and
development applications.

Introduction

BMS-795311 is a potent inhibitor of Cholesteryl Ester Transfer Protein (CETP), a key player in
reverse cholesterol transport. By inhibiting CETP, BMS-795311 modulates the levels of high-
density lipoprotein (HDL) and low-density lipoprotein (LDL), making it a compound of interest in
cardiovascular research. Accurate and reproducible experimental results rely on the proper
handling and preparation of this compound, particularly concerning its solubility and stability in
commonly used solvents like DMSO.

Physicochemical Properties of BMS-795311

Property Value
Molecular Formula C33H23F10NOs3
Molecular Weight 671.53 g/mol
Appearance Solid
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Solubility of BMS-795311 in DMSO

Quantitative analysis indicates that the solubility of BMS-795311 in DMSO is 10 mM. Itis
crucial to note that solubility can be influenced by factors such as the purity of the DMSO,
temperature, and the presence of water.

Table 1: Solubility of BMS-795311 in DMSO

Solvent Reported Solubility

DMSO 10 mM

Experimental Protocol: Determination of BMS-
795311 Solubility in DMSO

This protocol outlines a method to determine the kinetic solubility of BMS-795311 in DMSO.
Materials:

« BMS-795311

¢ Anhydrous DMSO

o Phosphate-Buffered Saline (PBS), pH 7.4

e \Vortex mixer

e Centrifuge

¢ High-Performance Liquid Chromatography (HPLC) system with UV detector
e Analytical balance

» Micropipettes

Procedure:

e Preparation of Stock Solution:
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o Accurately weigh a precise amount of BMS-795311.

o Dissolve the compound in a known volume of anhydrous DMSO to prepare a high-
concentration stock solution (e.g., 50 mM).

o Ensure complete dissolution by vortexing.

¢ Serial Dilutions:

o Prepare a series of dilutions of the BMS-795311 stock solution in DMSO to create a range
of concentrations for analysis.

¢ Solubility Assessment:

o Add a small, precise volume of each BMS-795311/DMSO solution to a known volume of
PBS (pH 7.4) to achieve the desired final concentrations.

o Mix thoroughly and incubate at a controlled room temperature for a set period (e.g., 2
hours) to allow for equilibration.

o After incubation, centrifuge the samples to pellet any undissolved precipitate.
e Quantification by HPLC:
o Carefully collect the supernatant from each sample.

o Analyze the concentration of dissolved BMS-795311 in the supernatant using a validated
HPLC method.

o The highest concentration at which no precipitate is observed is determined as the kinetic
solubility.

Stability of BMS-795311 in DMSO

While specific long-term stability data for BMS-795311 in DMSO is not readily available in the
public domain, general studies on the stability of small molecules in DMSO provide valuable
insights. Many compounds remain stable in DMSO for extended periods, especially when
stored under appropriate conditions. However, degradation can occur, and its rate is influenced
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by factors such as water content, temperature, and exposure to light. Freeze-thaw cycles can
also impact the stability of some compounds in DMSO solutions.

Recommendations for Storage:
e Short-term storage: Store BMS-795311 solutions in DMSO at 4°C.

e Long-term storage: For extended periods, it is recommended to store aliquots of the DMSO
stock solution at -20°C or -80°C to minimize degradation from repeated freeze-thaw cycles.

e Moisture Control: Use anhydrous DMSO and minimize the exposure of stock solutions to
atmospheric moisture, as water can promote hydrolysis of certain compounds.

Experimental Protocol: Assessment of BMS-795311
Stability in DMSO

This protocol provides a framework for evaluating the stability of BMS-795311 in DMSO over
time.

Materials:

BMS-795311/DMSO stock solution (e.g., 10 mM)

HPLC system with UV or Mass Spectrometry (MS) detector

Temperature-controlled storage units (4°C, -20°C, -80°C)

Light-protective storage containers
Procedure:
e Sample Preparation:

o Prepare a fresh stock solution of BMS-795311 in anhydrous DMSO at a known
concentration.

o Aliquot the stock solution into multiple light-protected vials to be stored under different
conditions.
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« Initial Analysis (Time Zero):

o Immediately analyze an aliquot of the freshly prepared stock solution using a validated
stability-indicating HPLC method. This will serve as the baseline (T=0) measurement. The
HPLC method should be capable of separating BMS-795311 from potential degradation
products.

o Storage and Time Points:

o Store the aliquots at the selected temperatures (e.g., room temperature, 4°C, -20°C, and
-80°C).

o Establish a schedule for stability testing at various time points (e.g., 1 week, 1 month, 3
months, 6 months, and 1 year).

o For solutions stored frozen, include a set of samples that will undergo multiple freeze-thaw
cycles (e.g., 5 cycles) before analysis at each time point.

 Stability Analysis:

o

At each designated time point, retrieve an aliquot from each storage condition.
o Allow the frozen samples to thaw completely at room temperature.

o Analyze the samples using the same stability-indicating HPLC method used for the T=0
analysis.

o Compare the peak area of BMS-795311 at each time point to the T=0 value to determine
the percentage of the compound remaining.

o Monitor for the appearance of any new peaks, which may indicate degradation products.

Table 2: Representative Stability Data Table
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Storage Condition  Time Point % BM?‘-_795311 Observations (e.g.,
Remaining new peaks)

Room Temperature 1 Week

1 Month

4°C 1 Week

1 Month

-20°C 1 Month

3 Months

-20°C (5x Freeze-
Thaw)

1 Month

3 Months

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of CETP Inhibition

BMS-795311 inhibits the Cholesteryl Ester Transfer Protein (CETP), a crucial component of the
reverse cholesterol transport pathway. CETP facilitates the transfer of cholesteryl esters from
High-Density Lipoproteins (HDL) to Very Low-Density Lipoproteins (VLDL) and Low-Density
Lipoproteins (LDL) in exchange for triglycerides. By blocking this transfer, BMS-795311 leads
to an increase in HDL cholesterol ("good cholesterol") and a decrease in LDL cholesterol ("bad
cholesterol").
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Caption: CETP Inhibition by BMS-795311

Experimental Workflow for Solubility and Stability
Assessment

The following diagram illustrates the general workflow for determining the solubility and stability

of a compound in DMSO.
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Caption: Solubility and Stability Workflow

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b606252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for BMS-795311 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606252#bms-795311-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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